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Cat. No.: B129664 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Tetrapropylstannane, also known as tetra-n-propyltin, is an organotin compound with the

chemical formula (CH₃CH₂CH₂)₄Sn.[1] It is a colorless, oily liquid that is characterized by its

reactivity and significant toxicity.[1] This technical guide provides a comprehensive overview of

the physical and chemical properties of tetrapropylstannane, detailed experimental protocols

for its synthesis, and a summary of its key reactions and applications. The information is

intended to serve as a valuable resource for researchers, scientists, and professionals in drug

development and related fields who may work with or encounter this compound.

Physical and Chemical Properties
Tetrapropylstannane exhibits a range of physical and chemical properties that are crucial for

its handling, application, and safety considerations. These properties are summarized in the

tables below.
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Property Value Reference

Molecular Formula C₁₂H₂₈Sn [2]

Molecular Weight 291.06 g/mol [2]

Appearance Colorless oily liquid [1]

Density 1.107 g/cm³ at 20°C [2]

Melting Point -109°C [2]

Boiling Point 222°C [2]

Refractive Index 1.4745 [2]

Solubility

Insoluble in water. Slightly

soluble in chloroform, ethyl

acetate, and methanol.

[1][2]

Vapor Pressure

Data on the equilibrium vapor

pressures of various

tetraorganostannanes are

available, which can provide

an estimation.

[3]
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Property Description Reference

Reactivity

Reacts readily with strong

oxidizing agents. Can undergo

hydrolysis under certain

conditions but does not react

with water under neutral

conditions.

[1]

Stability
Stable under normal

conditions.

Toxicity

Toxic if swallowed, in contact

with skin, and may be fatal if

inhaled. May cause an allergic

skin reaction and allergy or

asthma symptoms or breathing

difficulties if inhaled. It is very

toxic to aquatic life with long-

lasting effects.

[4]

Experimental Protocols
The primary method for the synthesis of tetrapropylstannane is through a Grignard reaction.

The following is a representative protocol adapted from general Grignard synthesis procedures.

Synthesis of Tetrapropylstannane via Grignard Reaction
Principle: Tin(IV) chloride is reacted with an excess of propylmagnesium bromide, a Grignard

reagent, to form tetrapropylstannane and magnesium bromide.

Materials:

Tin(IV) chloride (SnCl₄)

1-Bromopropane (CH₃CH₂CH₂Br)

Magnesium turnings
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Anhydrous diethyl ether

Anhydrous hexane

Distilled water

Standard laboratory glassware (three-necked round-bottom flask, dropping funnel, reflux

condenser, etc.)

Inert atmosphere setup (e.g., nitrogen or argon)

Procedure:

Preparation of Grignard Reagent:

All glassware must be thoroughly dried to prevent the reaction of the Grignard reagent

with water.

In a three-necked flask equipped with a dropping funnel, reflux condenser, and a nitrogen

inlet, place magnesium turnings.

A solution of 1-bromopropane in anhydrous diethyl ether is prepared and placed in the

dropping funnel.

A small amount of the 1-bromopropane solution is added to the magnesium turnings to

initiate the reaction, which is indicated by the solution turning cloudy and the ether

beginning to reflux.

The remainder of the 1-bromopropane solution is added dropwise at a rate that maintains

a gentle reflux. After the addition is complete, the mixture is refluxed for an additional 30-

60 minutes to ensure complete reaction.

Reaction with Tin(IV) Chloride:

A solution of tin(IV) chloride in anhydrous hexane is prepared.

The Grignard reagent solution is cooled in an ice bath.
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The tin(IV) chloride solution is added dropwise to the stirred Grignard reagent under an

inert atmosphere. The reaction is exothermic and the addition rate should be controlled to

maintain a moderate temperature.

After the addition is complete, the reaction mixture is stirred at room temperature for

several hours.

Work-up and Purification:

The reaction mixture is carefully quenched by the slow addition of distilled water, followed

by a dilute acid (e.g., HCl or H₂SO₄) to dissolve the magnesium salts.

The organic layer is separated, and the aqueous layer is extracted with diethyl ether.

The combined organic extracts are washed with water and brine, and then dried over an

anhydrous drying agent (e.g., MgSO₄ or Na₂SO₄).

The solvent is removed by rotary evaporation.

The crude tetrapropylstannane is purified by vacuum distillation.

Key Reactions and Applications
Tetrapropylstannane serves as a versatile intermediate in organotin chemistry and has

applications in materials science.

Precursor for Organotin Halides: It is a key starting material for the synthesis of various

organotin halides, such as dipropyltin dichloride, which have applications as stabilizers for

PVC and as catalysts.[1]

Catalysis: Like other organotin compounds, it can be employed as a catalyst in certain

organic reactions.

Chemical Vapor Deposition (CVD): Organometallic compounds, including organotins, can be

used as precursors in CVD to deposit thin films of metal or metal oxides.[5] In a typical CVD

process, the volatilized precursor is passed over a heated substrate, where it thermally

decomposes to form a thin film.[5]
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Visualizations
Synthesis of Tetrapropylstannane (Grignard Reaction
Workflow)

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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